Cas no 2060062-40-8 (2-(trifluoromethyl)thiophene-3-carbonitrile)

2-(Trifluoromethyl)thiophene-3-carbonitrile is a fluorinated heterocyclic compound featuring a thiophene core substituted with a trifluoromethyl group at the 2-position and a cyano group at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the cyano functionality offers reactivity for further derivatization. Its high purity and well-defined structure ensure consistent performance in cross-coupling reactions, cyclizations, and other transformations. The compound is particularly useful in the development of bioactive molecules, where its fluorine-containing motif can improve binding affinity and pharmacokinetic properties.
2-(trifluoromethyl)thiophene-3-carbonitrile structure
2060062-40-8 structure
Product Name:2-(trifluoromethyl)thiophene-3-carbonitrile
CAS No:2060062-40-8
MF:C6H2F3NS
MW:177.146990299225
MDL:MFCD30183548
CID:4635749
PubChem ID:125511855
Update Time:2025-10-28

2-(trifluoromethyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(trifluoromethyl)thiophene-3-carbonitrile
    • 3-Thiophenecarbonitrile, 2-(trifluoromethyl)-
    • MDL: MFCD30183548
    • Inchi: 1S/C6H2F3NS/c7-6(8,9)5-4(3-10)1-2-11-5/h1-2H
    • InChI Key: VRHXOKAYFCKNLU-UHFFFAOYSA-N
    • SMILES: C1(C(F)(F)F)SC=CC=1C#N

2-(trifluoromethyl)thiophene-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T899110-10mg
2-(trifluoromethyl)thiophene-3-carbonitrile
2060062-40-8
10mg
$ 70.00 2022-06-02
TRC
T899110-50mg
2-(trifluoromethyl)thiophene-3-carbonitrile
2060062-40-8
50mg
$ 230.00 2022-06-02
TRC
T899110-100mg
2-(trifluoromethyl)thiophene-3-carbonitrile
2060062-40-8
100mg
$ 340.00 2022-06-02
Enamine
EN300-345355-0.05g
2-(trifluoromethyl)thiophene-3-carbonitrile
2060062-40-8 95.0%
0.05g
$245.0 2025-03-18
Enamine
EN300-345355-0.1g
2-(trifluoromethyl)thiophene-3-carbonitrile
2060062-40-8 95.0%
0.1g
$366.0 2025-03-18
Enamine
EN300-345355-0.25g
2-(trifluoromethyl)thiophene-3-carbonitrile
2060062-40-8 95.0%
0.25g
$524.0 2025-03-18
Enamine
EN300-345355-0.5g
2-(trifluoromethyl)thiophene-3-carbonitrile
2060062-40-8 95.0%
0.5g
$824.0 2025-03-18
Enamine
EN300-345355-1.0g
2-(trifluoromethyl)thiophene-3-carbonitrile
2060062-40-8 95.0%
1.0g
$1057.0 2025-03-18
Enamine
EN300-345355-2.5g
2-(trifluoromethyl)thiophene-3-carbonitrile
2060062-40-8 95.0%
2.5g
$2071.0 2025-03-18
Enamine
EN300-345355-5.0g
2-(trifluoromethyl)thiophene-3-carbonitrile
2060062-40-8 95.0%
5.0g
$3065.0 2025-03-18

Additional information on 2-(trifluoromethyl)thiophene-3-carbonitrile

Recent Advances in the Application of 2-(Trifluoromethyl)thiophene-3-carbonitrile (CAS: 2060062-40-8) in Chemical Biology and Pharmaceutical Research

The compound 2-(trifluoromethyl)thiophene-3-carbonitrile (CAS: 2060062-40-8) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic molecule, characterized by its trifluoromethyl and nitrile functional groups, has demonstrated significant potential in drug discovery programs targeting various therapeutic areas. Recent studies have highlighted its utility as a versatile building block for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-(trifluoromethyl)thiophene-3-carbonitrile as a key intermediate in the synthesis of novel EGFR inhibitors. The researchers demonstrated that derivatives incorporating this core structure exhibited improved pharmacokinetic properties compared to previous generations of inhibitors, with enhanced blood-brain barrier penetration - a critical factor for treating CNS malignancies. The electron-withdrawing properties of the trifluoromethyl group were found to significantly influence the compound's binding affinity to the ATP pocket of EGFR mutants.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of novel antibacterial agents based on 2-(trifluoromethyl)thiophene-3-carbonitrile derivatives. The study showed that these compounds displayed potent activity against multidrug-resistant Gram-positive pathogens, with MIC values in the low micromolar range. Molecular docking studies revealed that the thiophene core interacts favorably with key residues in bacterial topoisomerase IV, while the trifluoromethyl group contributes to membrane permeability.

The unique physicochemical properties of 2-(trifluoromethyl)thiophene-3-carbonitrile have also attracted attention in PET radiopharmaceutical development. A 2024 study in the Journal of Labelled Compounds and Radiopharmaceuticals described its use as a precursor for fluorine-18 labeling, creating novel imaging probes for neurodegenerative diseases. The researchers noted that the compound's stability under radiolabeling conditions and favorable brain uptake characteristics make it particularly suitable for CNS-targeted radiopharmaceuticals.

Ongoing research continues to explore the potential of 2-(trifluoromethyl)thiophene-3-carbonitrile in other therapeutic areas. Preliminary results from unpublished studies suggest its utility in the development of antiviral agents, particularly against RNA viruses. The compound's ability to modulate protein-protein interactions makes it an attractive scaffold for targeting viral replication machinery. As research progresses, we anticipate seeing more clinical candidates derived from this versatile chemical entity entering preclinical development in the coming years.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk